Cas no 1215168-54-9 ((±)9(10)-EpOME-d4)

• Product Name: (±)9(10)-EpOME-d4
• CAS No: 1215168-54-9
• MF: C₁₈H₂₈D₄O₃
• MW: 300.47
• CID: 5083639
• Update Time: 2025-06-09

(±)9(10)-EpOME-d4 Chemical and Physical Properties

Names and Identifiers

• (±)9(10)-EpOME-d4

• Inchi： 1S/C18H32O3/c1-2-3-4-5-7-10-13-16-17(21-16)14-11-8-6-9-12-15-18(19)20/h7,10,16-17H,2-6,8-9,11-15H2,1H3,(H,19,20)/b10-7-/i7D,10D,16D,17D
• InChI Key： FBUKMFOXMZRGRB-LRVICGPYSA-N
• SMILES： OC(=O)CCCCCCCC1([2H])OC1([2H])C/C(/[2H])=C(\CCCCC)/[2H]

Additional information on (±)9(10)-EpOME-d4

Introduction to (±)9(10)-EpOME-d4 (CAS No. 1215168-54-9)

Chemical compound (±)9(10)-EpOME-d4, identified by its CAS number 1215168-54-9, is a derivative of epoxy monoterpene that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a deuterated version of the epoxy monoterpene backbone, exhibits unique structural and functional properties that make it a valuable tool in synthetic chemistry and drug discovery.

The molecular structure of (±)9(10)-EpOME-d4 consists of a cyclohexene ring substituted with a deuterium atom at the 4-position, enhancing its stability and reactivity in various chemical transformations. This modification allows researchers to study the impact of deuterium labeling on the compound's biological activity, providing insights into metabolic pathways and drug interactions. The epoxy group in its structure is particularly significant, as it serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, the demand for labeled compounds in pharmaceutical research has surged due to their utility in metabolic studies and the development of stable isotope labeling techniques. (±)9(10)-EpOME-d4 fits into this trend, offering a versatile platform for investigating enzyme kinetics and drug metabolism. Its deuterated nature makes it an ideal candidate for use in mass spectrometry-based assays, where isotopic labeling enhances sensitivity and specificity.

One of the most compelling applications of (±)9(10)-EpOME-d4 is in the field of drug discovery. The epoxy monoterpene scaffold is found in several natural products with demonstrated biological activities, including anti-inflammatory and antimicrobial properties. By studying derivatives like (±)9(10)-EpOME-d4, researchers can gain insights into the structural requirements for biological activity and develop novel therapeutic agents. The deuterium label also aids in distinguishing between native and modified compounds, facilitating the identification of active metabolites during drug development.

Recent studies have highlighted the potential of epoxy monoterpene derivatives in addressing various therapeutic challenges. For instance, research published in leading journals has demonstrated that modifications to the epoxy group can enhance binding affinity to target proteins, improving drug efficacy. The deuterated version of (±)9(10)-EpOME-d4 has been used to investigate how isotopic labeling affects pharmacokinetic profiles, providing valuable data for optimizing drug delivery systems.

The synthesis of (±)9(10)-EpOME-d4 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and regioselective epoxidation, are employed to construct the desired molecular framework. The introduction of deuterium atoms typically occurs during late-stage functionalization, where isotopic exchange reactions are carefully monitored to achieve complete labeling.

Quality control and analytical characterization are critical steps in ensuring the integrity of (±)9(10)-EpOME-d4 for research applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are utilized to confirm molecular structure and purity. These analytical methods provide robust data that support the compound's suitability for various scientific investigations.

The growing interest in isotopically labeled compounds underscores their importance in modern pharmaceutical research. (±)9(10)-EpOME-d4 exemplifies this trend by offering a unique combination of structural features and isotopic properties that make it a powerful tool for studying complex biological systems. As research continues to evolve, compounds like (±)9(10)-EpOME-d4 will play an increasingly vital role in advancing our understanding of drug action and developing next-generation therapeutics.

In conclusion, (±)9(10)-EpOME-d4 (CAS No. 1215168-54-9) is a significant compound in pharmaceutical chemistry, with its unique structural features and isotopic labeling making it invaluable for research applications. Its potential in drug discovery, metabolic studies, and synthetic chemistry underscores its importance as a tool for scientific investigation. As advancements in chemical synthesis and analytical techniques continue to progress, compounds like (±)9(10)-EpOME-d4 will remain at the forefront of pharmaceutical innovation.